1-(2-Fluorophenyl)-3-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[(2-piperidin-1-ylpyrimidin-4-yl)methyl]urea
• InChI: InChI=1S/C17H20FN5O/c18-14-6-2-3-7-15(14)22-17(24)20-12-13-8-9-19-16(21-13)23-10-4-1-5-11-23/h2-3,6-9H,1,4-5,10-12H2,(H2,20,22,24)
• InChI Key: OKQZXGWKFRSZPM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=CC(=N2)CNC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H20FN5O
• Molecular Weight: 329.4 g/mol

Description

1-(2-Fluorophenyl)-3-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in cancer treatment. This compound is also known as PF-04895262 and is classified as a small molecule inhibitor.

Scientific Research Applications

Aurora Kinase Inhibition

Compounds structurally related to "1-(2-Fluorophenyl)-3-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)urea" have been investigated for their ability to inhibit Aurora kinases, a family of enzymes crucial in cell division. Such inhibitors can be useful in treating cancer by blocking the proliferation of cancer cells (ロバート ヘンリー，ジェームズ, 2006).

Antitumor Activity

Novel pyrimidinyl pyrazole derivatives, including those with piperidine and fluorophenyl moieties, have shown significant antitumor activity against various tumor cells in vitro and in vivo. These compounds have been evaluated for their cytotoxicity against several tumor cell lines, demonstrating potential as antitumor agents without causing undesirable effects in animal models (H. Naito et al., 2005).

Corrosion Inhibition

The compound's structural analogs have been explored as corrosion inhibitors. For instance, piperidine derivatives have been studied for their adsorption and corrosion inhibition properties on iron surfaces, indicating potential applications in protecting metals against corrosion (S. Kaya et al., 2016).

Central Nervous System Agents

N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas, related in structure, have been synthesized and evaluated for their pharmacological activity, showing anxiolytic and muscle-relaxant properties. These findings suggest their potential utility in developing new treatments for anxiety and muscle tension disorders (C. Rasmussen et al., 1978).

Supramolecular Chemistry

Compounds featuring ureidopyrimidinone units, similar to the query, dimerize via hydrogen bonding, indicating their significance in supramolecular chemistry for constructing complex molecular assemblies. This property is crucial for designing new materials and nanotechnology applications (F. H. Beijer et al., 1998).